Cas no 1152572-82-1 (2-iodo-N-[(pyridin-4-yl)methyl]aniline)

• Product Name: 2-iodo-N-[(pyridin-4-yl)methyl]aniline
• CAS No: 1152572-82-1
• MF: C₁₂H₁₁IN₂
• MW: 310.133614778519
• CID: 5166723
• PubChem ID: 43089041
• Update Time: 2026-03-04

2-iodo-N-[(pyridin-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, N-(2-iodophenyl)-
• 2-iodo-N-[(pyridin-4-yl)methyl]aniline

• Inchi： 1S/C12H11IN2/c13-11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10/h1-8,15H,9H2
• InChI Key： SEEDYULCHDYMDI-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CNC2=CC=CC=C2I)=C1

Additional information on 2-iodo-N-[(pyridin-4-yl)methyl]aniline

Recent Advances in the Study of 2-iodo-N-[(pyridin-4-yl)methyl]aniline (CAS: 1152572-82-1)

The compound 2-iodo-N-[(pyridin-4-yl)methyl]aniline (CAS: 1152572-82-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest studies focusing on the synthesis, characterization, and biological evaluation of this compound, as well as its derivatives.

Recent literature highlights the role of 2-iodo-N-[(pyridin-4-yl)methyl]aniline as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the iodine substituent and the pyridinylmethylaniline moiety, make it a valuable scaffold for designing inhibitors targeting various enzymes and receptors. Studies have demonstrated its utility in the development of potential therapeutics for cancer, infectious diseases, and neurological disorders.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of protein kinases, which are critical targets in oncology. In vitro assays have shown promising activity against specific kinase isoforms, suggesting its potential as a lead compound for further optimization. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been investigated to assess its suitability for in vivo studies.

Another area of interest is the use of 2-iodo-N-[(pyridin-4-yl)methyl]aniline in the development of fluorescent probes for biological imaging. Researchers have exploited its iodine atom for radiolabeling applications, enabling the tracking of molecular interactions in real-time. This has opened new avenues for studying cellular processes and drug-target engagement at the molecular level.

Despite these advancements, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its binding affinity and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-iodo-N-[(pyridin-4-yl)methyl]aniline (CAS: 1152572-82-1) represents a promising candidate for further investigation in drug discovery. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future studies should prioritize comprehensive preclinical evaluations to validate its efficacy and safety in relevant disease models.